Cas no 198879-71-9 (4-(3-fluorophenyl)methylmorpholine)

4-(3-Fluorophenyl)methylmorpholine is a fluorinated morpholine derivative with potential applications in pharmaceutical and agrochemical research. The incorporation of a fluorine atom at the 3-position of the phenyl ring enhances its metabolic stability and lipophilicity, making it a valuable intermediate in medicinal chemistry. The morpholine moiety contributes to improved solubility and bioavailability, while the fluorophenyl group may influence binding affinity in target interactions. This compound is particularly useful in the synthesis of bioactive molecules, where selective fluorination can modulate electronic and steric properties. Its well-defined structure allows for precise modifications, supporting the development of novel therapeutic or agrochemical agents.
4-(3-fluorophenyl)methylmorpholine structure
198879-71-9 structure
Product Name:4-(3-fluorophenyl)methylmorpholine
CAS No:198879-71-9
MF:C11H14FNO
MW:195.23336648941
MDL:MFCD00090490
CID:3095582
PubChem ID:783756
Update Time:2025-06-06

4-(3-fluorophenyl)methylmorpholine Chemical and Physical Properties

Names and Identifiers

    • 4-(3-FLUOROBENZYL)MORPHOLINE
    • 4-(3-fluorophenyl)methylmorpholine
    • Z54748516
    • EN300-1196756
    • CS-0304495
    • YHA87971
    • AB00085437-01
    • 4-[(3-fluorophenyl)methyl]morpholine
    • Cambridge id 5432231
    • 198879-71-9
    • AKOS003352699
    • STK490411
    • MDL： MFCD00090490
    • Inchi： 1S/C11H14FNO/c12-11-3-1-2-10(8-11)9-13-4-6-14-7-5-13/h1-3,8H,4-7,9H2
    • InChI Key： CDBLCTFHNBQXJS-UHFFFAOYSA-N
    • SMILES： FC1=CC=CC(=C1)CN1CCOCC1

Computed Properties

  • Exact Mass: 195.105942232Da
  • Monoisotopic Mass: 195.105942232Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 171
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 12.5Ų

4-(3-fluorophenyl)methylmorpholine Pricemore >>

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